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Compound of Interest

Compound Name: Acid Red 213

Cat. No.: B1171888

A Technical Whitepaper
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Extensive literature searches have not yielded any evidence to suggest that Acid
Red 213, a monoazo cobalt complex primarily used as a textile dye, possesses intrinsic
fluorescent properties or has been investigated as a potential fluorescent probe. The
information presented in this document is a generalized template to illustrate the desired
content and format for a technical guide on a fluorescent probe, using hypothetical data and
scenarios.

Introduction

Fluorescent probes are indispensable tools in modern biological and chemical research,
enabling the visualization and quantification of specific molecules and processes within
complex environments. An ideal fluorescent probe exhibits high sensitivity, specificity,
photostability, and a strong fluorescence signal that can be readily distinguished from
background noise. This guide explores the hypothetical potential of a compound, herein
referred to as "AR-213-Fluor,” as a fluorescent probe, based on the user's specified
requirements.

Physicochemical and Photophysical Properties
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A thorough characterization of a potential fluorescent probe is paramount. The following table

summarizes the hypothetical physicochemical and photophysical properties of AR-213-Fluor.

Table 1: Physicochemical and Photophysical Properties of AR-213-Fluor

Property Value

Chemical Formula C16H13N304S
Molecular Weight 343.36 g/mol

CAS Number 12715-60-5
Appearance Red-brown powder
Solubility Water soluble
Excitation Maximum (Aex) 560 nm

Emission Maximum (Aem) 610 nm

Molar Extinction Coefficient (g)

55,000 M—cm—1

Fluorescence Quantum Yield (®) 0.45
Fluorescence Lifetime (1) 3.2ns
Photostability Moderate

pH Sensitivity

Stable in pH range 6.0 - 8.0

Hypothetical Application: Detection of Zinc lons

(Zn*7)

For the purpose of this guide, we will consider the hypothetical application of AR-213-Fluor as a

selective fluorescent probe for the detection of intracellular zinc ions (Zn2*), a crucial second

messenger in various signaling pathways.

Proposed Signaling Pathway Involvement

The diagram below illustrates a hypothetical signaling pathway where an increase in

intracellular Zn2*, detectable by AR-213-Fluor, plays a key role in activating a downstream
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kinase cascade.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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